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Compound of Interest

Compound Name: AM6545

CAS No.: 1245626-05-4

Cat. No.: B570646

Get Quote

These application notes provide a comprehensive guide for researchers utilizing the

peripherally restricted cannabinoid receptor 1 (CB1R) neutral antagonist, AM6545, in mouse

models of obesity. The protocols and data presented are synthesized from peer-reviewed

studies to ensure accuracy and reproducibility.

Overview
AM6545 is a novel cannabinoid CB1 receptor antagonist designed for limited central nervous

system (CNS) penetration. This characteristic makes it a valuable tool for investigating the role

of peripheral CB1 receptors in obesity and its associated metabolic complications, minimizing

the confounding neuropsychiatric side effects observed with brain-penetrant antagonists.[1][2]

[3] In rodent models, AM6545 has been shown to dose-dependently reduce food intake and

promote a sustained reduction in body weight.[1][2][3] Its mechanism of action is primarily

attributed to the blockade of peripheral CB1 receptors, leading to improvements in

cardiometabolic risk factors.[4]
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The following tables summarize the key quantitative data from studies administering AM6545
to various mouse models of obesity.

Table 1: Effects of AM6545 on Body Weight and Food Intake

Mouse
Model

AM6545
Dosage
(mg/kg)

Administr
ation
Route

Treatmen
t Duration

Effect on
Body
Weight

Effect on
Food
Intake

Referenc
e

Diet-

Induced

Obesity

(DIO)

10 i.p. 28 days
Significant

reduction

Not

consistentl

y affected

[4][5]

Monosodiu

m

Glutamate

(MSG)-

Induced

Obesity

3 i.p. 3 weeks

Dose-

dependent

decrease

No

significant

impact

[6][7]

Monosodiu

m

Glutamate

(MSG)-

Induced

Obesity

10 i.p. 3 weeks

Dose-

dependent

decrease

Transient

initial

reduction

[6][7]

Wild-type

mice
5 i.p. Acute -

Significant

inhibition at

17h

[1]

Wild-type

mice
20 i.p. Acute -

Significant

inhibition at

17h

[1]

ob/ob mice 10 i.p. 7 days

No

significant

effect

Not

reported
[4][5]
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Table 2: Effects of AM6545 on Metabolic Parameters

Mouse Model
AM6545
Dosage
(mg/kg)

Treatment
Duration

Key Metabolic
Improvements

Reference

Diet-Induced

Obesity (DIO)
10 28 days

Improved

glucose

tolerance and

insulin

resistance.

[4][5]

Monosodium

Glutamate

(MSG)-Induced

Obesity

3 and 10 3 weeks

Rectified

dyslipidemia

(reduced serum

triglycerides,

total cholesterol,

free fatty acids),

alleviated

glucose

intolerance and

hyperinsulinemia

.

[6][7]

ob/ob mice 10 7 days

Improved

glucose

tolerance and

insulin

resistance,

reduced plasma

glucose and

insulin levels,

reduced liver TG

content.

[4][5]
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Materials:

AM6545 powder

Dimethylsulfoxide (DMSO)

Tween 80

Sterile 0.9% Saline

Protocol:

Prepare a vehicle solution consisting of 5% Tween 80 and 5% DMSO in sterile saline.[6]

Another study used a ratio of 1:1:8 for DMSO:Tween 80:Saline.[8]

Weigh the required amount of AM6545 powder to achieve the desired final concentration.

Suspend the AM6545 powder in the vehicle solution.

Ensure the solution is thoroughly mixed before each administration.

Administration of AM6545
Procedure:

Administer the prepared AM6545 solution or vehicle control to mice via intraperitoneal (i.p.)

injection.

The typical injection volume is 1.0 ml/kg.[8]

For chronic studies, injections are typically performed daily.[4][6]

Diet-Induced Obesity (DIO) Model Protocol
Procedure:

Induce obesity in male C57BL/6J mice by feeding them a high-fat diet (HFD) for a period of

14 weeks.[4][5]
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Following the induction period, begin daily i.p. injections of AM6545 (10 mg/kg/day) or

vehicle.[4][5]

Continue treatment for 28 days, monitoring body weight and food intake regularly.[4][5]

At the end of the treatment period, perform metabolic assessments such as glucose

tolerance tests and measure relevant plasma parameters.[4][5]

Monosodium Glutamate (MSG)-Induced Obesity Model
Protocol
Procedure:

Induce obesity in neonatal mice by injecting them with MSG.

Allow the mice to mature (e.g., for 5 months) under normal conditions.[7]

Divide the male MSG mice into treatment groups based on initial body weight.[6][7]

Administer daily i.p. injections of AM6545 (3 mg/kg or 10 mg/kg) or vehicle for 3 weeks.[6][7]

Monitor body weight and food intake daily during the treatment period.[6][7]

At the end of the study, collect plasma and tissues for biochemical and gene expression

analysis.[6][7]

Visualizations
Signaling Pathway of Peripheral CB1R Blockade by
AM6545 in Obesity
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Caption: Signaling pathway of AM6545 in ameliorating obesity.
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Experimental Workflow for Evaluating AM6545 in a Diet-
Induced Obesity (DIO) Mouse Model
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Caption: Experimental workflow for AM6545 in a DIO mouse model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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